![molecular formula C13H20N2O3S B3918341 N~1~-isopropyl-N~2~-(2-methylphenyl)-N~2~-(methylsulfonyl)glycinamide](/img/structure/B3918341.png)
N~1~-isopropyl-N~2~-(2-methylphenyl)-N~2~-(methylsulfonyl)glycinamide
Overview
Description
N~1~-isopropyl-N~2~-(2-methylphenyl)-N~2~-(methylsulfonyl)glycinamide, also known as L-368,899, is a selective oxytocin receptor antagonist. It was first synthesized in the late 1990s and has since been used in scientific research to study the role of oxytocin in various physiological and behavioral processes.
Mechanism of Action
N~1~-isopropyl-N~2~-(2-methylphenyl)-N~2~-(methylsulfonyl)glycinamide acts as a competitive antagonist at the oxytocin receptor, blocking the binding of oxytocin to its receptor and preventing its physiological effects. This allows researchers to study the effects of oxytocin in the absence of endogenous oxytocin signaling.
Biochemical and Physiological Effects:
Oxytocin is a hormone that plays a key role in social behavior, stress response, and other physiological processes. By blocking the oxytocin receptor, this compound has been shown to affect these processes in various ways. For example, studies have shown that this compound can reduce social bonding and increase anxiety-like behavior in rodents.
Advantages and Limitations for Lab Experiments
One advantage of using N~1~-isopropyl-N~2~-(2-methylphenyl)-N~2~-(methylsulfonyl)glycinamide in scientific research is that it allows researchers to selectively block the effects of oxytocin without affecting other neurotransmitter systems. However, one limitation is that this compound is not completely selective for the oxytocin receptor and may also affect other receptors to some degree.
Future Directions
There are many potential future directions for research involving N~1~-isopropyl-N~2~-(2-methylphenyl)-N~2~-(methylsulfonyl)glycinamide. Some possible areas of study include the role of oxytocin in addiction and pain perception, the effects of oxytocin on social behavior in humans, and the development of more selective oxytocin receptor antagonists. Additionally, this compound could be used in combination with other compounds to investigate interactions between different neurotransmitter systems.
Scientific Research Applications
N~1~-isopropyl-N~2~-(2-methylphenyl)-N~2~-(methylsulfonyl)glycinamide has been used in a variety of scientific research studies to investigate the role of oxytocin in various physiological and behavioral processes. Some of the areas of research include social behavior, stress response, anxiety, addiction, and pain perception.
Properties
IUPAC Name |
2-(2-methyl-N-methylsulfonylanilino)-N-propan-2-ylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O3S/c1-10(2)14-13(16)9-15(19(4,17)18)12-8-6-5-7-11(12)3/h5-8,10H,9H2,1-4H3,(H,14,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRRXWDFUXMQPFV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N(CC(=O)NC(C)C)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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